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Compound of Interest

Compound Name: 4,4'-Dichlormethyl-bibenzyl

Cat. No.: B15475041

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on available data for 4,4'-Dichloromethyl-
bibenzyl and structurally similar compounds. A comprehensive Safety Data Sheet (SDS) for
4,4'-Dichloromethyl-bibenzyl is not readily available. Therefore, this compound should be
handled with a high degree of caution, assuming it possesses significant hazards.

Introduction

4,4'-Dichloromethyl-bibenzyl is a chlorinated aromatic hydrocarbon. Due to the presence of
reactive chloromethyl groups and a biphenyl-like structure, it is presumed to be a hazardous
chemical. This guide provides a summary of the known safety and handling information,
drawing parallels from related compounds to ensure the highest safety standards in a
laboratory setting.

Hazard Identification and Classification

While specific GHS classification for 4,4'-Dichloromethyl-bibenzyl is not available, based on
data for analogous compounds, it should be treated as a substance with the following potential
hazards:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
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» Skin Corrosion/Irritation: May cause skin irritation.

o Serious Eye Damage/Eye Irritation: May cause serious eye irritation or damage.[1]
o Environmental Hazard: Potentially toxic to aquatic life with long-lasting effects.[1]
Signal Word: Warning

Hazard Statements (Presumed):

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.[1]

e H411: Toxic to aquatic life with long lasting effects.

Physical and Chemical Properties

Limited specific data for 4,4'-Dichloromethyl-bibenzyl is available. The table below includes
data for the parent compound, bibenzyl, to provide context.
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Property Value Source
Molecular Formula C14H12Cl2

Molecular Weight 251.15 g/mol

Appearance Presumed to be a solid

Melting Point (Bibenzyl) 50-53 °C Sigma-Aldrich
Boiling Point (Bibenzyl) 284 °C Sigma-Aldrich

Presumed to be insoluble in
Solubility water; soluble in organic General knowledge

solvents.

Toxicological Information

Specific quantitative toxicological data such as LD50 and LC50 values for 4,4'-Dichloromethyl-
bibenzyl are not available in the public domain. However, data for the parent compound,
bibenzyl, is provided below for reference. Given the addition of chloromethyl groups, 4,4'-
Dichloromethyl-bibenzyl is expected to be significantly more toxic than bibenzyl.

Route Species Value Source
Oral LD50 (Bibenzyl) Rat 4518 mg/kg [2]
Dermal LD50 ]

) Rabbit >5 g/kg [2]
(Bibenzyl)

Potential Signaling Pathways of Toxicity

The precise mechanisms of toxicity for 4,4'-Dichloromethyl-bibenzyl have not been elucidated.
However, as a chlorinated aromatic hydrocarbon, it may share toxicological pathways with
similar compounds, such as polychlorinated biphenyls (PCBs). A potential mechanism involves
the interaction with the Aryl Hydrocarbon Receptor (AhR).
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Caption: Potential Aryl Hydrocarbon Receptor (AhR) mediated toxicity pathway for 4,4'-
Dichloromethyl-bibenzyl.

Experimental Protocols: Safe Handling and
Procedures

Given the lack of specific data, a cautious approach is mandatory. The following protocols are
based on best practices for handling hazardous chlorinated aromatic compounds.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following table summarizes the
recommended PPE.

Body Part Equipment Standard

Chemical safety goggles and OSHA 29 CFR 1910.133, EN
Eyes/Face )

face shield 166

Chemical-resistant gloves
Skin (e.g., Nitrile, Neoprene), lab

coat, and apron

NIOSH-approved respirator OSHA 29 CFR 1910.134, EN

Respirator
P Y with organic vapor cartridges 149

Engineering Controls

o Ventilation: All work with 4,4'-Dichloromethyl-bibenzyl must be conducted in a certified
chemical fume hood.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible.

General Handling Workflow

The following diagram illustrates a typical experimental workflow, emphasizing safety at each
step.
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Caption: A generalized workflow for experiments involving 4,4'-Dichloromethyl-bibenzyl.
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Storage

o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.[3]

e The storage area should be secured and accessible only to authorized personnel.

Disposal

» All waste containing 4,4'-Dichloromethyl-bibenzyl must be treated as hazardous waste.
» Dispose of in accordance with local, state, and federal regulations.

» Do not dispose of down the drain or in regular trash.

o Use a licensed professional waste disposal service.[4]

Emergency Procedures
First-Aid Measures
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Exposure Action

Move the person to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, give artificial respiration. Seek

immediate medical attention.[2][5]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

persists.[2][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[2][5]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[2][5]

Fire-Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[2]

o Specific Hazards: May produce toxic fumes, including hydrogen chloride gas, upon
combustion.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section
5.1.

e Environmental Precautions: Prevent the material from entering drains or waterways.
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o Containment and Cleanup: For a solid spill, carefully sweep or scoop up the material and
place it in a labeled, sealed container for disposal. Avoid creating dust. For a solution, absorb
the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for
disposal. Clean the spill area with a suitable solvent, followed by soap and water.

Conclusion

4,4'-Dichloromethyl-bibenzyl is a chemical that requires careful and informed handling due to
its presumed hazardous nature. While specific toxicological data is limited, the information
available for structurally related compounds necessitates the implementation of stringent safety
protocols. Researchers, scientists, and drug development professionals must adhere to the
guidelines outlined in this document to minimize risk and ensure a safe laboratory environment.
Continuous efforts should be made to obtain a comprehensive SDS for this compound to refine
these safety procedures further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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